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Compound of Interest

Compound Name: CCG-2046

Cat. No.: B1662337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CCG-2046 has been identified as a dual-target small molecule inhibitor, demonstrating efficacy

against both Regulator of G protein Signaling 4 (RGS4) and Tumor Necrosis Factor-alpha

(TNF-α).[1][2][3][4][5][6][7] This document provides detailed application notes and protocols for

cellular assays to characterize the efficacy of CCG-2046. The provided methodologies and

data will enable researchers to effectively evaluate this compound in relevant biological

contexts.

Data Presentation
The inhibitory activity of CCG-2046 has been quantified in various cellular and biochemical

assays. The following tables summarize the key efficacy data.
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Target Assay Type
Cell
Line/System

IC50 Reference

RGS4-Gαo

Interaction

Flow Cytometry

Protein

Interaction Assay

(FCPIA)

N/A

(Biochemical)
4.3 µM [1][3][6][7]

TNF-α

Production

Homogeneous

Time-Resolved

Fluorescence

(HTRF)

THP-1 2.32 µM [1][2][4][5]

TNF-α

Production

Enzyme-Linked

Immunosorbent

Assay (ELISA)

THP-1 0.66 µM [1][2][4][5]

Signaling Pathways
To understand the mechanism of action of CCG-2046, it is crucial to visualize its targets within

their respective signaling pathways.
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RGS4 Signaling Pathway Inhibition by CCG-2046
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TNF-α Production Inhibition by CCG-2046

Experimental Protocols
RGS4-Gαo Flow Cytometry Protein Interaction Assay
(FCPIA)
This assay quantitatively measures the inhibition of the protein-protein interaction between

RGS4 and Gαo.

Workflow:

Biotinylated RGS4
coupled to

Avidin-coated beads

Incubate beads with
varying concentrations

of CCG-2046

Add fluorescently
labeled Gαo

Incubate to allow
binding

Analyze on
flow cytometer

Quantify bead-associated
fluorescence

Culture THP-1 cells
Pre-treat cells with

varying concentrations
of CCG-2046

Stimulate cells with LPS
to induce TNF-α production Incubate Collect cell supernatant Perform TNF-α ELISA

on supernatant Quantify TNF-α concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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